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Compound of Interest

Compound Name: N-Benzoyl-L-aspartic acid

Cat. No.: B1674532

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution of N-Benzoyl-L-aspartic acid in
Dimethyl Sulfoxide (DMSO), along with relevant application notes for its use in research and
development.

Product Information

e Name: N-Benzoyl-L-aspartic acid

CAS Number: 4631-12-3[1]

Molecular Formula: C11H11:NOs[1][2]

Molecular Weight: 237.21 g/mol [1][2]

Appearance: White to off-white solid powder[2][3]

Solubility in DMSO

N-Benzoyl-L-aspartic acid exhibits high solubility in DMSO. For optimal results, it is crucial to
use anhydrous or newly opened DMSO, as the solvent is hygroscopic and water content can
negatively impact solubility.[1][3] Sonication is recommended to facilitate dissolution.[1][2][3][4]

Table 1: Solubility of N-Benzoyl-L-aspartic acid in DMSO
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic assistance
DMSO 250 1053.92 is required.[1][2][3][5]
[6]
Sonication is
DMSO 200 843.13

recommended.[4]

Experimental Protocols

3.1. Preparation of a Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of N-Benzoyl-L-
aspartic acid in DMSO.

Materials:

N-Benzoyl-L-aspartic acid (solid powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Ultrasonic water bath

Procedure:

» Weighing: Accurately weigh the desired mass of N-Benzoyl-L-aspartic acid using an
analytical balance and transfer it to a sterile tube or vial.
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e Solvent Addition: Add the calculated volume of fresh DMSO to achieve the desired
concentration (up to 250 mg/mL).

 Dissolution: Tightly cap the tube/vial and place it in an ultrasonic water bath.

e Sonication: Sonicate the mixture until the solid is completely dissolved. The duration will
depend on the volume and concentration. Visually inspect the solution to ensure no
particulate matter remains.

o Storage: Once fully dissolved, the stock solution can be stored. For short-term storage (days
to weeks), 0-4°C is suitable.[7] For long-term storage (months), it is recommended to store at
-20°C or -80°C.[3][7] Aliquoting the stock solution is advised to avoid repeated freeze-thaw
cycles.[3]

3.2. Workflow for Dissolving N-Benzoyl-L-aspartic acid in DMSO
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Workflow for Dissolving N-Benzoyl-L-aspartic acid in DMSO

Preparation

Weigh N-Benzoyl-L-aspartic acid

Add fresh DMSO

issolution

Sonicate until dissolved

Particulates remain

Visually inspect for clarity

Completely dissolved

Storage

Aliquot solution

Store at appropriate temperature
(-20°C or -80°C long-term)
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Logical Workflow for In Vitro Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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